Cas no 2680885-03-2 (benzyl 2-(hydroxymethyl)-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzoxazine-4-carboxylate)

• Product Name: benzyl 2-(hydroxymethyl)-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzoxazine-4-carboxylate
• CAS No: 2680885-03-2
• MF: C₁₈H₁₆F₃NO₄
• MW: 367.319155693054
• CID: 5626829
• PubChem ID: 165933269
• Update Time: 2025-06-26

benzyl 2-(hydroxymethyl)-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzoxazine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28300583
• 2680885-03-2
• benzyl 2-(hydroxymethyl)-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzoxazine-4-carboxylate

• Inchi： 1S/C18H16F3NO4/c19-18(20,21)13-6-7-16-15(8-13)22(9-14(10-23)26-16)17(24)25-11-12-4-2-1-3-5-12/h1-8,14,23H,9-11H2
• InChI Key： GWJAOQXPCVOAJU-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2=C(C=1)N(C(=O)OCC1C=CC=CC=1)CC(CO)O2)(F)F

Computed Properties

• Exact Mass: 367.10314248g/mol
• Monoisotopic Mass: 367.10314248g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 59Ų

Additional information on benzyl 2-(hydroxymethyl)-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzoxazine-4-carboxylate

Benzyl 2-(Hydroxymethyl)-6-(Trifluoromethyl)-3,4-Dihydro-2H-1,4-Benzoxazine-4-Carboxylate: A Comprehensive Overview

The compound benzyl 2-(hydroxymethyl)-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzoxazine-4-carboxylate, identified by the CAS number 2680885-03-2, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of benzoxazines, which are heterocyclic aromatic compounds with a six-membered ring containing one oxygen and one nitrogen atom. The presence of a hydroxymethyl group and a trifluoromethyl substituent introduces unique chemical properties that make this compound particularly interesting for research and application.

Recent studies have highlighted the importance of benzoxazines in drug discovery due to their ability to act as scaffolds for bioactive molecules. The hydroxymethyl group in this compound contributes to its solubility and reactivity, while the trifluoromethyl group enhances its stability and lipophilicity. These properties make it a promising candidate for use in pharmaceuticals, particularly in the development of anti-inflammatory and anti-cancer agents.

The synthesis of benzyl 2-(hydroxymethyl)-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzoxazine-4-carboxylate involves a multi-step process that includes nucleophilic substitution, oxidation, and cyclization reactions. Researchers have optimized these steps to achieve high yields and purity, ensuring the compound's suitability for advanced applications.

In terms of biological activity, this compound has shown significant promise in vitro as an inhibitor of certain enzymes involved in inflammatory pathways. For instance, studies have demonstrated its ability to suppress the activity of cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling. This makes it a potential lead compound for the development of novel anti-inflammatory drugs with improved efficacy and reduced side effects.

Moreover, the trifluoromethyl group in this compound plays a crucial role in modulating its pharmacokinetic properties. Fluorinated compounds are known for their enhanced metabolic stability and bioavailability, which are critical factors in drug design. This feature positions the compound as a valuable tool in medicinal chemistry for exploring new therapeutic strategies.

From a materials science perspective, benzoxazines are also being investigated for their potential as precursors in the synthesis of advanced polymers and materials with tailored properties. The incorporation of functional groups like hydroxymethyl and trifluoromethyl can significantly influence the mechanical and thermal properties of resulting materials, opening up new avenues for applications in electronics and aerospace industries.

In conclusion, benzyl 2-(hydroxymethyl)-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzoxazine-4-carboxylate represents a versatile molecule with diverse applications across multiple disciplines. Its unique chemical structure and favorable properties make it an attractive target for further research and development. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to both pharmaceutical innovation and materials science.